Cas no 1261610-79-0 (3-(Bromomethyl)-4-nitrophenol)

• Product Name: 3-(Bromomethyl)-4-nitrophenol
• CAS No: 1261610-79-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 4982440
• PubChem ID: 86775461
• Update Time: 2025-07-20

3-(Bromomethyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-nitrophenol
• 5-hydroxy 2-nitrobenzyl bromide
• 5-Hydroxy-2-nitrobenzyl bromide
• 3-(Bromomethyl)-4-nitrophenol

• Inchi： 1S/C7H6BrNO3/c8-4-5-3-6(10)1-2-7(5)9(11)12/h1-3,10H,4H2
• InChI Key： UCKWYOREXFZRAL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 3-(Bromomethyl)-4-nitrophenol

Comprehensive Analysis of 3-(Bromomethyl)-4-nitrophenol (CAS No. 1261610-79-0): Properties, Applications, and Industry Trends

3-(Bromomethyl)-4-nitrophenol (CAS No. 1261610-79-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. With the increasing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention from researchers and industrial stakeholders. Its molecular structure, featuring a bromomethyl group and a nitrophenol moiety, enables unique reactivity patterns essential for constructing complex molecular frameworks.

The compound's CAS registry number 1261610-79-0 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and safety documentation. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry due to the growing emphasis on sustainable synthesis methods. Industry reports indicate a surge in searches for "nitrophenol derivatives" and "bromomethylation techniques," reflecting its relevance in modern organic chemistry workflows.

From a technical perspective, 3-(Bromomethyl)-4-nitrophenol exhibits notable stability under controlled conditions, making it suitable for multi-step synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for laboratories requiring GMP-compliant intermediates. The compound's melting point and solubility profile align with industry standards for high-performance chemical building blocks, as evidenced by peer-reviewed publications.

Emerging applications in electronic materials and photoactive compounds have further expanded the market potential of CAS No. 1261610-79-0. Patent analyses reveal innovative uses in OLED technology, coinciding with the global push for energy-efficient displays. This intersection with cutting-edge technologies addresses frequently searched queries like "nitrophenol-based functional materials" and "halogenated phenol applications," demonstrating its multidisciplinary importance.

Quality control protocols for 3-(Bromomethyl)-4-nitrophenol emphasize strict adherence to ISO-certified production standards, particularly regarding residual solvent levels and heavy metal content. The compound's structure-activity relationship has been extensively studied in medicinal chemistry contexts, with computational modeling suggesting potential in targeted drug design—a trending subject in AI-assisted molecular discovery platforms.

Environmental considerations surrounding brominated compounds have led to advancements in waste minimization strategies during its synthesis. Recent process optimization studies published in ACS Sustainable Chemistry journals demonstrate improved atom economy for CAS No. 1261610-79-0 production, addressing ecological concerns while maintaining cost-effective scalability—a balance highly sought after in current chemical manufacturing paradigms.

The global market for fine chemical intermediates like 3-(Bromomethyl)-4-nitrophenol shows consistent growth, driven by pharmaceutical outsourcing trends and specialty material development. Analytical data from trade platforms indicates particular demand spikes in regions with strong generic API production capabilities, correlating with search volume patterns for "custom bromomethylation services" across major research hubs.

Storage and handling guidelines for this compound prioritize moisture-sensitive packaging solutions, with technical bulletins recommending controlled atmosphere conditions to preserve its reactive functional groups. These operational details respond to frequently asked questions in laboratory safety forums, where proper management of functionalized aromatics remains a persistent discussion topic among process chemists.

Innovative purification methodologies, including crystallization optimization and chromatographic techniques, have significantly enhanced the commercial availability of high-grade 3-(Bromomethyl)-4-nitrophenol. These advancements directly support the compound's integration into high-throughput screening workflows, a critical requirement for contemporary drug discovery pipelines and catalyst development programs.

Future research directions for CAS No. 1261610-79-0 may explore its potential in bioconjugation chemistry and smart material formulations, areas generating substantial academic interest. The compound's structural features position it as a candidate for developing next-generation chemical probes, aligning with industry movements toward precision molecular tools—a subject generating increasing search traffic in scientific literature databases.